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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

Vafidemstat in the Novel Object Recognition (NOR) test, a key behavioral assay for assessing

learning and memory in rodent models. Vafidemstat (ORY-2001) is an orally bioavailable,

brain-penetrant dual inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A) and

Monoamine Oxidase B (MAO-B) that has shown promise in preclinical models of cognitive

decline.[1][2]

Introduction
The Novel Object Recognition (NOR) test is a widely used behavioral paradigm to evaluate

recognition memory in rodents.[3] The test is based on the innate tendency of rodents to

explore novel objects more than familiar ones.[3] A preference for the novel object is indicative

of intact recognition memory. This assay is particularly valuable in the preclinical assessment of

therapeutic candidates for cognitive disorders such as Alzheimer's disease.

Vafidemstat has demonstrated the ability to rescue memory deficits in the Senescence

Accelerated Mouse Prone 8 (SAMP8) model, a model for accelerated aging and Alzheimer's

disease.[4][5] Studies have shown that Vafidemstat treatment can dose-dependently restore

performance in the NOR test, highlighting its potential as a cognitive enhancer.[4]
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Mechanism of Action
Vafidemstat's primary mechanism of action in the context of cognition is the inhibition of LSD1

(KDM1A), an epigenetic enzyme that demethylates histone H3 at lysine 4 and 9 (H3K4 and

H3K9), leading to transcriptional repression.[4] By inhibiting LSD1, Vafidemstat promotes the

expression of genes associated with synaptic plasticity, learning, and memory.[4][6][7] This

includes the upregulation of immediate early genes (IEGs) such as c-Fos, Egr1/2, Npas4,

Dusp1, and Arc, as well as other genes crucial for cognitive function like Baiap3, Prph, Fabp7,

and Doc2a.[4]

Furthermore, Vafidemstat has been shown to reduce neuroinflammatory signatures, in part by

downregulating the expression of pro-inflammatory genes like S100A9.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

